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Compound of Interest

Compound Name: Fmoc-L-glutamine

Cat. No.: B557075

For Researchers, Scientists, and Drug Development Professionals

N-(9-Fluorenylmethoxycarbonyl)-L-glutamine (Fmoc-L-glutamine) is an essential amino acid
derivative widely employed in solid-phase peptide synthesis (SPPS).[1][2] Its core utility lies in
the Fmoc protecting group, which reversibly masks the alpha-amino group of L-glutamine,
allowing for the controlled, sequential addition of amino acids to a growing peptide chain.[2]
This guide provides a detailed overview of the chemical properties, structure, and common
experimental protocols involving Fmoc-L-glutamine, with a particular focus on its application in
peptide synthesis.

Core Chemical Properties

A comprehensive summary of the key chemical and physical properties of Fmoc-L-glutamine
is presented in the table below.
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Property Value References
CAS Number 71989-20-3 [1131[4][5]
Molecular Formula C20H20N205 [11[31[41[5]
Molecular Weight 368.38 g/mol [31[4]
Appearance White to off-white solid/powder  [1][3]

Melting Point 200 - 220 °C [1]

Optical Rotation [a]D2° = -18 £ 2° (c=1 in DMF) [1]

Solubility Soluble in DMSO (100 mg/mL)  [3][6]

Purity > 99.5% (Chiral HPLC) [1]

Chemical Structure

Fmoc-L-glutamine consists of the amino acid L-glutamine, with its a-amino group protected by
a 9-fluorenylmethoxycarbonyl (Fmoc) group. The structure is characterized by the fluorenyl
group attached to a carbamate linker, which in turn is bonded to the nitrogen of the glutamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-L-glutamine: A Technical Guide to its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557075#fmoc-I-glutamine-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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